Cas no 2229543-36-4 (3-(dimethoxymethoxy)piperidine)

• Product Name: 3-(dimethoxymethoxy)piperidine
• CAS No: 2229543-36-4
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 5958422
• PubChem ID: 165609174
• Update Time: 2025-06-09

3-(dimethoxymethoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(dimethoxymethoxy)piperidine
• EN300-1736713
• 2229543-36-4

• Inchi： 1S/C8H17NO3/c1-10-8(11-2)12-7-4-3-5-9-6-7/h7-9H,3-6H2,1-2H3
• InChI Key： AFVALWUQASBKCT-UHFFFAOYSA-N
• SMILES： O(C(OC)OC)C1CNCCC1

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(dimethoxymethoxy)piperidine

Introduction to 3-(dimethoxymethoxy)piperidine (CAS No: 2229543-36-4)

3-(dimethoxymethoxy)piperidine, identified by the Chemical Abstracts Service Number (CAS No) 2229543-36-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a unique structural motif that has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The compound's distinct chemical framework, combining dimethoxy and methoxy functional groups with a piperidine core, positions it as a versatile intermediate for synthesizing bioactive molecules.

The structural configuration of 3-(dimethoxymethoxy)piperidine encompasses a six-membered nitrogen-containing heterocycle, which is a hallmark of many pharmacologically relevant compounds. The presence of both dimethoxy and methoxy substituents introduces steric and electronic variations that can modulate the compound's interactions with biological targets. Such structural features are often exploited in medicinal chemistry to optimize binding affinity, metabolic stability, and pharmacokinetic properties.

In recent years, the pharmaceutical industry has witnessed an increasing interest in piperidine derivatives due to their broad spectrum of biological activities. Piperidine scaffolds are integral to numerous approved drugs, exhibiting efficacy across various therapeutic domains, including central nervous system (CNS) disorders, oncology, and infectious diseases. The specific modification at the 3-position of the piperidine ring in 3-(dimethoxymethoxy)piperidine enhances its utility as a building block for designing novel therapeutic agents.

One of the most compelling aspects of 3-(dimethoxymethoxy)piperidine is its role as a key intermediate in the synthesis of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, research has demonstrated its applicability in generating inhibitors of kinases and other enzyme families implicated in cancer progression. The dimethoxy and methoxy groups provide handles for further functionalization, enabling chemists to fine-tune the compound's properties for specific biological outcomes.

Recent advancements in computational chemistry have further highlighted the potential of 3-(dimethoxymethoxy)piperidine as a scaffold for drug development. Molecular modeling studies suggest that this compound can effectively engage with target proteins through multiple interaction modes, including hydrogen bonding, hydrophobic interactions, and π-stacking. Such insights have guided the design of next-generation drug candidates with improved pharmacological profiles.

The synthesis of 3-(dimethoxymethoxy)piperidine typically involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently. These synthetic strategies not only enhance yield but also minimize unwanted byproducts, ensuring high purity for subsequent applications.

In the context of medicinal chemistry research, 3-(dimethoxymethoxy)piperidine has been explored as a precursor for developing novel antimicrobial agents. The unique structural features of this compound allow it to interact with bacterial enzymes and cellular components, disrupting essential metabolic processes. Preliminary studies indicate promising activity against resistant bacterial strains, underscoring its potential as a lead compound in antibiotic discovery.

The versatility of 3-(dimethoxymethoxy)piperidine extends beyond its role as an intermediate; it also serves as a valuable tool for exploring structure-activity relationships (SAR). By systematically varying substituents or functional groups attached to the piperidine core, researchers can gain insights into how different chemical moieties influence biological activity. This approach has been instrumental in identifying lead compounds with enhanced efficacy and reduced toxicity.

From a regulatory perspective, 3-(dimethoxymethoxy)piperidine (CAS No: 2229543-36-4) is subject to standard guidelines governing chemical substances used in pharmaceutical research. Compliance with safety protocols ensures that researchers handling this compound can do so without compromising health or environmental standards. Documentation of synthetic routes, purity specifications, and handling procedures is essential for maintaining regulatory compliance.

The future prospects for 3-(dimethoxymethoxy)piperidine are promising, with ongoing research focusing on expanding its applications in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with tailored pharmacological properties. As computational tools become more sophisticated, virtual screening methods will further accelerate the identification of promising candidates derived from this scaffold.

In conclusion,3-(dimethoxymethoxy)piperidine represents a valuable asset in modern medicinal chemistry. Its unique structural features and synthetic accessibility make it an attractive candidate for developing novel therapeutics targeting diverse diseases. As research continues to uncover new applications for this compound,its significance in pharmaceutical innovation is expected to grow substantially.